Cas no 2940946-28-9 (5-Chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole)

5-Chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole is a heterocyclic indazole derivative featuring a tetrahydropyranyl protecting group and a chloro-trifluoromethyl substitution pattern. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which allows for further functionalization and potential biological activity. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the chloro substituent offers a reactive site for cross-coupling reactions. The tetrahydropyranyl (THP) group serves as a protective moiety, improving solubility and facilitating selective deprotection for downstream applications. Its well-defined synthetic route and stability make it a valuable intermediate for developing novel therapeutic agents or agrochemicals.
5-Chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole structure
2940946-28-9 structure
Product Name:5-Chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole
CAS No:2940946-28-9
MF:C13H12ClF3N2O
MW:304.695392608643
CID:6800713
PubChem ID:169550269
Update Time:2025-06-22

5-Chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole Chemical and Physical Properties

Names and Identifiers

    • 2940946-28-9
    • 5-chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole
    • G15457
    • 5-Chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole
    • Inchi: 1S/C13H12ClF3N2O/c14-10-5-8-7-18-19(12-3-1-2-4-20-12)11(8)6-9(10)13(15,16)17/h5-7,12H,1-4H2
    • InChI Key: MSNFWZHTMDPMGW-UHFFFAOYSA-N
    • SMILES: ClC1=CC2C=NN(C=2C=C1C(F)(F)F)C1CCCCO1

Computed Properties

  • Exact Mass: 304.0590252g/mol
  • Monoisotopic Mass: 304.0590252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 27Ų

5-Chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR02AHGG-100mg
5-chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole
2940946-28-9 97%
100mg
$137.00 2025-02-17
Aaron
AR02AHGG-250mg
5-chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole
2940946-28-9 97%
250mg
$229.00 2025-02-17
Aaron
AR02AHGG-500mg
5-chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole
2940946-28-9 97%
500mg
$381.00 2025-02-17

Additional information on 5-Chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole

Introduction to 5-Chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole (CAS No. 2940946-28-9)

5-Chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole, identified by the CAS number 2940946-28-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class of heterocyclic aromatic molecules, characterized by a fused benzene and pyrrole ring system. The presence of a chloro substituent at the 5-position and a tetrahydropyran moiety at the 1-position, along with a trifluoromethyl group at the 6-position, imparts unique electronic and steric properties that make it a promising candidate for further exploration in drug discovery.

The structural features of 5-Chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole contribute to its potential biological activity. The chloro group is known to enhance electrophilicity, facilitating interactions with nucleophilic centers in biological targets. The tetrahydropyran ring introduces conformational flexibility, which can be critical for binding affinity and selectivity in protein targets. Additionally, the trifluoromethyl group is a common pharmacophore that enhances metabolic stability and binding interactions due to its electron-withdrawing nature.

In recent years, there has been growing interest in indazole derivatives as scaffolds for developing novel therapeutic agents. Indazoles exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of 5-Chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole makes it particularly intriguing for studying its interaction with various biological targets. For instance, studies have shown that indazole derivatives can modulate enzyme activity and receptor binding, making them valuable in the development of small-molecule drugs.

One of the most compelling aspects of 5-Chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole is its potential application in oncology research. The combination of the chloro, tetrahydropyran, and trifluoromethyl groups may confer selective toxicity against cancer cells by targeting overexpressed or mutated proteins involved in tumor growth and progression. Preliminary computational studies suggest that this compound could interact with key enzymes such as kinases and transcription factors, which are often dysregulated in cancer cells.

Furthermore, the structural complexity of 5-Chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole allows for further derivatization and optimization. Medicinal chemists can modify various substituents to improve pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. This flexibility makes it an attractive starting point for structure-based drug design (SBDD) approaches. SBDD leverages computational methods and experimental data to design molecules with enhanced efficacy and reduced side effects.

Recent advancements in high-throughput screening (HTS) technologies have enabled researchers to rapidly evaluate large libraries of compounds for biological activity. 5-Chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole has been incorporated into several HTS campaigns aimed at identifying novel therapeutic agents. These screens have highlighted its potential as an inhibitor of specific enzymatic pathways implicated in diseases such as cancer and inflammation. The outcomes of these screens provide valuable insights into the compound's mechanism of action and guide further optimization efforts.

The synthesis of 5-Chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups requires careful planning to ensure regioselectivity and high yield. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, offer powerful tools for constructing complex molecular architectures efficiently. These methods not only improve synthetic efficiency but also enable access to novel analogs with tailored properties.

In conclusion, 5-Chloro-1-tetrahydropyran-2-yl-6-(trifluoromethyl)indazole (CAS No. 2940946-28-9) represents a promising lead compound for pharmaceutical development. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research in medicinal chemistry continues to evolve, compounds like this will play a crucial role in discovering new treatments for various diseases.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD